Cas no 40976-89-4 (2,4,6-Triiodo-5-(methylamino)-isophthalic acid)

• Product Name: 2,4,6-Triiodo-5-(methylamino)-isophthalic acid
• CAS No: 40976-89-4
• MF: C₉H₆I₃NO₄
• MW: 572.861659526825
• CID: 926426
• PubChem ID: 50852745
• Update Time: 2025-04-19

2,4,6-Triiodo-5-(methylamino)-isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Triiodo-5-(methylamino)-isophthalic acid
• 2,4,6-triiodo-5-(methylamino)benzene-1,3-dicarboxylic acid
• DTXSID50678874
• 2,4,6-triiodo-5-(methylamino)isophthalic acid
• 40976-89-4
• SCHEMBL9009368

• Inchi： 1S/C9H6I3NO4/c1-13-7-5(11)2(8(14)15)4(10)3(6(7)12)9(16)17/h13H,1H3,(H,14,15)(H,16,17)
• InChI Key： WBJREMGRYVPNKY-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C(C(=O)O)=C(C=1NC)I)I

Computed Properties

• Exact Mass: 572.7431g/mol
• Monoisotopic Mass: 572.7431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.6Ų